Cas no 904450-46-0 (6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one)
904450-46-0 structure
Product Name:6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
CAS No:904450-46-0
MF:C26H21NO4
MW:411.449247121811
CID:5494461
PubChem ID:16008721
Update Time:2023-11-21
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Chemical and Physical Properties
Names and Identifiers
-
- 6-benzyl-8-(4-methylbenzoyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-9(6H)-one
- HMS1829P21
- F3222-1874
- 6-benzyl-8-(4-methylbenzoyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
- CHEMBL1368303
- NCGC00110400-01
- C567-0018
- 6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
- CCG-72065
- AKOS001812187
- 904450-46-0
- 6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
-
- Inchi: 1S/C26H21NO4/c1-17-7-9-19(10-8-17)25(28)21-16-27(15-18-5-3-2-4-6-18)22-14-24-23(30-11-12-31-24)13-20(22)26(21)29/h2-10,13-14,16H,11-12,15H2,1H3
- InChI Key: CQRPPDHONHWLIX-UHFFFAOYSA-N
- SMILES: O1CCOC2C=C3C(C(C(C4C=CC(C)=CC=4)=O)=CN(CC4C=CC=CC=4)C3=CC1=2)=O
Computed Properties
- Exact Mass: 411.14705815g/mol
- Monoisotopic Mass: 411.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 55.8Ų
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-1874-2μmol |
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one |
904450-46-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F3222-1874-5μmol |
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one |
904450-46-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3222-1874-10μmol |
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one |
904450-46-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3222-1874-20μmol |
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one |
904450-46-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F3222-1874-1mg |
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one |
904450-46-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F3222-1874-2mg |
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one |
904450-46-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F3222-1874-3mg |
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one |
904450-46-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3222-1874-4mg |
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one |
904450-46-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F3222-1874-5mg |
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one |
904450-46-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3222-1874-10mg |
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one |
904450-46-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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